Cas no 13813-25-7 (Samarium iodide (SmI3))

Samarium iodide (SmI3) is a rare-earth halide compound widely utilized in organic synthesis and materials science. Its key advantage lies in its strong reducing properties, particularly in the SmI2-mediated reductive coupling and cyclization reactions, making it valuable for constructing complex molecular frameworks. SmI3 is also employed in the preparation of samarium-based catalysts and as a precursor for thin-film deposition in electronic applications. The compound exhibits high reactivity and selectivity, often enabling transformations under mild conditions. Its stability in anhydrous environments and compatibility with various solvents further enhance its utility in research and industrial processes. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Samarium iodide (SmI3) structure

Product Name:Samarium iodide (SmI3)

CAS No:13813-25-7

MF:I₃Sm

MW:531.073417663574

CID:149569

PubChem ID:24871932

Update Time:2025-11-02

Samarium iodide (SmI3) Chemical and Physical Properties

Names and Identifiers

- Samarium iodide (SmI3)
- Samarium(Ⅲ)Iodide
- SAMARIUM(III) IODIDE ANHYDROUS POWDER
- triiodosamarium
- 484032_ALDRICH
- AC1L3630
- AC1Q4P3C
- AR-1L3970
- EINECS 237-468-2
- samarium iodide
- Samarium triiodide
- samarium(3+) triiodide
- samarium(III) iodide
- Samariumtriiodid
- Sm-triiodide
- Samarium(III) triiodide
- Samarium(III)iodideanhydrous
- Samariumtriiodide
- Samariumiodide(SmI3)
- SAMARIUM(III) IODIDE, ANHYDROUS, POWDER, 99.9+%
- MDL： MFCD00049541
- Inchi： 1S/3HI.Sm/h3*1H;/q;;;+3/p-3
- InChI Key： XQKBFQXWZCFNFF-UHFFFAOYSA-K
- SMILES： [Sm](I)(I)I

Computed Properties

Exact Mass: 524.624
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Melting Point: 850°C
Solubility: 与H2O反应
PSA: 0
Solubility: Not available

Samarium iodide (SmI3) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38

Samarium iodide (SmI3) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02121-1g	Samarium iodide (SmI3)	13813-25-7	-	1g	¥1808.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	484032-1G	Samarium iodide (SmI3)	13813-25-7	anhydrous, powder	1G	￥1636.4	2022-02-24
SHENG KE LU SI SHENG WU JI SHU	sc-229276-1 g	Samarium(III) iodide,	13813-25-7		1g	￥1,354.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-229276-1g	Samarium(III) iodide,	13813-25-7		1g	￥1354.00	2023-09-05